Cas no 2171976-15-9 (3,3-difluoro-4,4-dimethylpentane-1-sulfonamide)

• Product Name: 3,3-difluoro-4,4-dimethylpentane-1-sulfonamide
• CAS No: 2171976-15-9
• MF: C₇H₁₅F₂NO₂S
• MW: 215.261307954788
• CID: 6378721
• PubChem ID: 165587865
• Update Time: 2025-08-05

3,3-difluoro-4,4-dimethylpentane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4,4-dimethylpentane-1-sulfonamide
• EN300-1644798
• 2171976-15-9

• Inchi： 1S/C7H15F2NO2S/c1-6(2,3)7(8,9)4-5-13(10,11)12/h4-5H2,1-3H3,(H2,10,11,12)
• InChI Key： MPIUYMFVDRTOTB-UHFFFAOYSA-N
• SMILES： S(CCC(C(C)(C)C)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 215.07915622g/mol
• Monoisotopic Mass: 215.07915622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 3,3-difluoro-4,4-dimethylpentane-1-sulfonamide

3,3-Difluoro-4,4-Dimethylpentane-1-Sulfonamide: A Comprehensive Overview

3,3-Difluoro-4,4-Dimethylpentane-1-Sulfonamide (CAS No. 2171976-15-9) is a specialized organic compound with significant applications in various chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a pentane chain substituted with fluorine and methyl groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and development.

The molecular structure of 3,3-difluoro-4,4-dimethylpentane-1-sulfonamide is notable for its fluorinated and methyl-substituted pentane backbone. The sulfonamide group (-SO₂NH₂) plays a crucial role in its reactivity and solubility properties. Recent studies have highlighted the importance of such compounds in the development of advanced materials and biologically active molecules. For instance, the presence of fluorine atoms enhances the compound's stability and bioavailability, making it a promising candidate for drug delivery systems.

One of the most recent advancements involving 2171976-15-9 is its application in the synthesis of high-performance polymers. Researchers have found that incorporating this compound into polymer formulations can significantly improve their thermal stability and mechanical properties. This breakthrough has opened new avenues for its use in aerospace and automotive industries, where materials with exceptional durability are essential.

In addition to its industrial applications, 3,3-difluoro-4,4-dimethylpentane-1-sulfonamide has shown potential in the field of medicinal chemistry. Its ability to act as a bioisostere in drug design has been explored in several studies. By replacing certain functional groups with fluorinated analogs, researchers can optimize drug efficacy while minimizing side effects. This approach has been particularly effective in the development of antiviral and anticancer agents.

The synthesis of 2171976-15-9 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the fluorination of the pentane backbone and the subsequent attachment of the sulfonamide group. Recent innovations in catalysis have made this synthesis more efficient and environmentally friendly, reducing production costs and minimizing waste.

Another area where 3,3-difluoro-4,4-dimethylpentane-1-sulfonamide has made an impact is in the development of agrochemicals. Its ability to enhance the bioavailability of pesticides and herbicides has led to increased crop yields while reducing environmental impact. This application aligns with global efforts to promote sustainable agriculture and reduce chemical runoff into ecosystems.

Looking ahead, the demand for 2171976-15-9 is expected to grow as its applications continue to expand into emerging fields such as nanotechnology and green chemistry. Its unique combination of properties makes it an ideal candidate for developing next-generation materials that are both functional and environmentally benign.

In conclusion, 3,3-difluoro-4,4-dimethylpentane-1-sulfonamide (CAS No. 2171976-15-9) is a versatile compound with a wide range of applications across multiple industries. Its chemical structure provides a foundation for innovative solutions in medicine, materials science, and agriculture. As research continues to uncover new uses for this compound, its role in advancing technological and scientific progress will undoubtedly grow.